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Compound of Interest

Compound Name: AC 187

Cat. No.: B7909913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the dosage and administration of

AC187, a potent amylin receptor antagonist, for in vivo studies in mice. The protocols outlined

below are based on available preclinical data and established methodologies for rodent

research.

Summary of Quantitative Data
The following tables summarize key quantitative data for AC187, including its in vitro potency

and recommended dosages for administration in mice.

Parameter Value Species Source(s)

IC50 0.48 nM Rat

Ki 79 pM Rat [1]

Solubility
Up to 1 mg/mL in

water
-
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Administration
Route

Recommended
Dosage Range
(Estimated)

Vehicle Notes

Intraperitoneal (IP) 5 - 20 mg/kg Sterile Saline

A common starting

point for systemic

administration. The

specific dose should

be optimized based

on the experimental

goals and mouse

model.

Intracerebroventricular

(ICV)
1 - 10 µ g/mouse Artificial CSF

For direct central

nervous system

(CNS) administration.

Requires stereotactic

surgery. The lower

end of the range

should be considered

for initial studies to

avoid potential toxicity.

Experimental Protocols
Preparation of AC187 for In Vivo Administration
Materials:

AC187 peptide

Sterile, pyrogen-free saline (0.9% NaCl) or artificial cerebrospinal fluid (aCSF)

Sterile microcentrifuge tubes

Vortex mixer

0.22 µm sterile syringe filter
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Protocol:

Calculate the required amount of AC187: Based on the desired dosage and the number of

animals to be treated, calculate the total mass of AC187 needed.

Reconstitute AC187:

For intraperitoneal (IP) injection, reconstitute the calculated amount of AC187 in sterile

saline to achieve the desired final concentration. For example, to prepare a 1 mg/mL

solution, dissolve 1 mg of AC187 in 1 mL of sterile saline.

For intracerebroventricular (ICV) injection, reconstitute the calculated amount of AC187 in

sterile artificial cerebrospinal fluid (aCSF). The concentration should be calculated to

deliver the desired dose in a small volume (typically 2-5 µL per mouse).

Ensure complete dissolution: Gently vortex the solution to ensure the peptide is fully

dissolved. AC187 is soluble in water-based solutions up to 1 mg/mL.

Sterile filter the solution: Draw the solution into a sterile syringe and pass it through a 0.22

µm sterile syringe filter into a new sterile microcentrifuge tube. This step is crucial to remove

any potential microbial contamination.

Storage: Use the freshly prepared solution immediately. If short-term storage is necessary,

store at 2-8°C for no longer than 24 hours. For longer-term storage, aliquot the solution and

store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Intraperitoneal (IP) Injection Protocol
Purpose: To administer AC187 systemically.

Materials:

Prepared AC187 solution in sterile saline

Appropriate size sterile syringes (e.g., 1 mL)

Sterile needles (e.g., 27-30 gauge)
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Animal scale

70% ethanol for disinfection

Procedure:

Weigh the mouse: Accurately determine the body weight of the mouse to calculate the

precise volume of the AC187 solution to be injected.

Calculate the injection volume:

Volume (mL) = (Dosage (mg/kg) x Body Weight (kg)) / Concentration (mg/mL)

Restrain the mouse: Gently but firmly restrain the mouse, exposing the abdominal area.

Locate the injection site: The preferred injection site is the lower right or left quadrant of the

abdomen, avoiding the midline to prevent damage to the bladder or cecum.

Administer the injection:

Insert the needle at a 15-20 degree angle into the peritoneal cavity.

Aspirate slightly to ensure the needle has not entered a blood vessel or organ.

Slowly and steadily inject the calculated volume of the AC187 solution.

Withdraw the needle: Remove the needle smoothly and return the mouse to its cage.

Monitor the animal: Observe the mouse for any signs of distress or adverse reactions

following the injection.

Intracerebroventricular (ICV) Injection Protocol
Purpose: To deliver AC187 directly into the central nervous system, bypassing the blood-brain

barrier. This procedure requires aseptic surgical techniques and appropriate anesthesia.

Materials:

Prepared AC187 solution in artificial CSF
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Stereotactic apparatus for mice

Anesthesia machine and anesthetics (e.g., isoflurane)

Hamilton syringe with a 33-gauge needle

Surgical tools (scalpel, forceps, etc.)

Suturing material

Warming pad

Analgesics

Procedure:

Anesthetize the mouse: Anesthetize the mouse using a vaporizer with isoflurane or another

appropriate anesthetic.

Secure the mouse in the stereotactic frame: Place the anesthetized mouse in the

stereotactic apparatus, ensuring the head is firmly and levelly fixed.

Prepare the surgical site: Shave the fur from the surgical area on the head and disinfect the

skin with an appropriate antiseptic solution.

Expose the skull: Make a midline incision in the scalp to expose the skull.

Identify the injection coordinates: Using a mouse brain atlas, determine the stereotactic

coordinates for the lateral ventricle (e.g., relative to bregma: -0.2 mm anterior/posterior, ±1.0

mm medial/lateral, -2.5 mm dorsal/ventral).

Drill a burr hole: Carefully drill a small hole in the skull at the determined coordinates, being

cautious not to damage the underlying dura mater.

Administer the injection:

Lower the Hamilton syringe needle through the burr hole to the target depth.
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Slowly infuse the AC187 solution (typically 2-5 µL) over several minutes to allow for

diffusion and prevent a rapid increase in intracranial pressure.

Withdraw the needle: After the infusion is complete, leave the needle in place for an

additional 5 minutes to minimize backflow, then slowly retract it.

Close the incision: Suture the scalp incision.

Post-operative care: Administer analgesics as prescribed. Place the mouse on a warming

pad to maintain body temperature during recovery from anesthesia. Monitor the animal

closely for signs of pain, infection, or neurological deficits.
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Caption: AC187 acts as an antagonist at the amylin receptor, blocking the binding of amylin

and amyloid-beta, thereby inhibiting downstream signaling pathways that can lead to

neurotoxicity.
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Caption: A generalized experimental workflow for in vivo studies using AC187 in mice, from

preparation to data analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for AC187 Dosage in
Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7909913#ac-187-dosage-for-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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